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Compound of Interest

Compound Name: Citromycetin

Cat. No.: B1669105

For Researchers, Scientists, and Drug Development Professionals

Abstract

Citromycetin, a polyketide metabolite primarily isolated from various species of Penicillium,
has garnered interest for its bioactive properties, notably its antibacterial activity. This technical
guide provides a comprehensive overview of the core physical and chemical characteristics of
Citromycetin, presenting quantitative data, detailed experimental protocols, and visualizations
of relevant biological and analytical pathways. This document is intended to serve as a
foundational resource for researchers and professionals engaged in the study and
development of this natural product.

Chemical Identity and Structure

o Systematic Name: 8,9-dihydroxy-2-methyl-4-oxo-5H-pyrano[3,2-c]chromene-10-carboxylic
acid

e Synonyms: Frequentic acid
e CAS Number: 478-60-4
e Molecular Formula: C14H1007

e Molecular Weight: 290.23 g/mol [1]
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e Chemical Structure:
o SMILES: CC1=CC(=0)C2=C(01)C3=C(C=C(C(=C3C(=0)0)0)0)0C2

o InChl: InChl=1S/C14H1007/c1-5-2-7(15)6-4-20-9-3-
8(16)12(17)11(14(18)19)10(9)13(6)21-5/h2-3,16-17H,4H2,1H3,(H,18,19)

Physical Properties

This section details the key physical properties of Citromycetin, crucial for its handling,
formulation, and analysis.

General Characteristics

Citromycetin typically presents as a yellow solid or crystalline powder.[2]

Melting Point

The melting point of Citromycetin is reported with some variability, indicating decomposition
over a range. It is noted to effervesce at 155°C and decompose between 290-300°C, with
considerable antecedent blackening.[1]

Solubility

Citromycetin exhibits solubility in a range of organic solvents but has limited solubility in water.
[3] Quantitative solubility data is summarized in the table below.

Table 1: Quantitative Physical Properties of Citromycetin
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Property Value Notes

Appearance Yellow solid [2]

) ) Effervescence at 155°C,
Melting Point [1]
decomposes at 290-300°C

Solubility

Ethanol Soluble [3]
Methanol Soluble [3]
Dimethylformamide (DMF) Soluble [3]
Dimethyl sulfoxide (DMSO) Soluble [3]
Water ;;TJIEZ solubility/Sparingly e
Aqueous Sodium Carbonate Readily soluble [1]
Chloroform Sparingly soluble [1]
Benzene Insoluble [1]
Hexane Insoluble [1]

Chemical Properties and Spectral Data

This section outlines the chemical characteristics and provides an overview of the spectral data
essential for the identification and structural elucidation of Citromycetin.

Stability

Citromycetin is reported to be stable to both acid and alkali at 100°C.[1]

Spectral Data

Comprehensive spectral analysis is fundamental for the unambiguous identification of
Citromycetin.

Table 2: Summary of Spectral Data for Citromycetin

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.researchgate.net/figure/Assignment-of-peaks-from-1H-and-13C-NMR_tbl1_324876368
https://ekwan.github.io/pdfs/nmr/Spectral%20Data%20Sheet.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2696626/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2696626/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2696626/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2696626/
https://ekwan.github.io/pdfs/nmr/Spectral%20Data%20Sheet.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2696626/
https://ekwan.github.io/pdfs/nmr/Spectral%20Data%20Sheet.pdf
https://ekwan.github.io/pdfs/nmr/Spectral%20Data%20Sheet.pdf
https://ekwan.github.io/pdfs/nmr/Spectral%20Data%20Sheet.pdf
https://ekwan.github.io/pdfs/nmr/Spectral%20Data%20Sheet.pdf
https://www.benchchem.com/product/b1669105?utm_src=pdf-body
https://www.benchchem.com/product/b1669105?utm_src=pdf-body
https://ekwan.github.io/pdfs/nmr/Spectral%20Data%20Sheet.pdf
https://www.benchchem.com/product/b1669105?utm_src=pdf-body
https://www.benchchem.com/product/b1669105?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669105?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Technique Key Features

UV-Vis Spectroscopy Data not available in the search results.
Infrared (IR) Spectroscopy Data not available in the search results.
1H NMR Spectroscopy Data not available in the search results.

A 13C NMR spectrum is available on PubChem,

13C NMR Spectroscopy but detailed peak assignments are not provided.

[4]

Precursor m/z: 289.0354 [M-H]~. Key fragment:

Mass Spectrometry (LC-MS) 245.0455,[4]

Experimental Protocols

This section provides detailed methodologies for the determination of the key physical and
chemical properties of Citromycetin, based on standard laboratory practices.

Determination of Melting Point (Capillary Method)

Objective: To determine the melting point range of Citromycetin.

Materials:

Citromycetin sample (finely powdered)

Melting point capillary tubes (one end sealed)

Melting point apparatus or Thiele tube setup

Thermometer

Heating medium (silicone oil or similar)

Procedure:

o A small amount of the finely powdered Citromycetin is packed into a capillary tube to a
depth of 2-3 mm.
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e The capillary tube is placed in the heating block of the melting point apparatus or attached to
a thermometer immersed in a heating bath.

e The sample is heated at a steady and slow rate, approximately 1-2°C per minute, as the
temperature approaches the expected melting point.

e The temperature at which the first drop of liquid appears (onset of melting) and the
temperature at which the entire solid has turned into a clear liquid (completion of melting) are
recorded as the melting point range.

Determination of Solubility (Shake-Flask Method)

Objective: To quantitatively determine the solubility of Citromycetin in various solvents.
Materials:

» Citromycetin

e Arange of solvents (e.g., water, ethanol, DMSO)

o Small vials or flasks with secure caps

o Shaking incubator or orbital shaker

e Analytical balance

e Centrifuge

o HPLC or UV-Vis spectrophotometer

Procedure:

» An excess amount of Citromycetin is added to a known volume of the solvent in a vial.

e The vial is securely capped and placed in a shaking incubator set at a constant temperature
(e.g., 25°C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

 After the incubation period, the suspension is centrifuged to separate the undissolved solid.
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» Aknown volume of the clear supernatant is carefully removed and diluted with an
appropriate solvent.

e The concentration of Citromycetin in the diluted supernatant is determined using a validated
analytical method, such as HPLC or UV-Vis spectrophotometry.

e The solubility is then calculated and expressed in mg/mL.

High-Performance Liquid Chromatography (HPLC)
Analysis

Objective: To develop a method for the separation and quantification of Citromycetin.
Instrumentation:

e HPLC system with a UV-Vis or photodiode array (PDA) detector

e Reversed-phase C18 column (e.g., 250 mm x 4.6 mm, 5 pum)

Suggested Method Parameters (to be optimized):

Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or acetic acid).

e Flow Rate: 1.0 mL/min.

e Column Temperature: 30°C.

o Detection Wavelength: Based on the UV-Vis spectrum of Citromycetin (requires
determination).

e Injection Volume: 10 pL.

Workflow:
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Caption: A generalized workflow for the HPLC analysis of Citromycetin.

Biological Context and Signaling Pathways
Biosynthesis

Citromycetin is a polyketide, a class of secondary metabolites produced by a wide range of
organisms, including fungi.[5] The biosynthesis of polyketides involves the sequential
condensation of small carboxylic acid units, typically acetyl-CoA and malonyl-CoA, in a process
that resembles fatty acid synthesis. While the specific enzymatic pathway for Citromycetin has
not been fully elucidated in the provided search results, it is known to be derived from a
polyketide precursor. The biosynthesis of the related compound, citrinin, involves a non-
reducing polyketide synthase (nrPKS) and a series of tailoring enzymes, including oxidases
and reductases, which provides a likely model for Citromycetin's formation.
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Caption: A simplified schematic of the polyketide biosynthesis pathway leading to
Citromycetin.

Antibacterial Mechanism of Action (Hypothesized)

Citromycetin is known to possess antibacterial activity.[3] While the precise signaling
pathways affected by Citromycetin are not yet fully understood, flavonoids, a broad class of
compounds to which Citromycetin is related, are known to exert their antimicrobial effects
through various mechanisms. These can include the disruption of bacterial cell membranes,
inhibition of nucleic acid synthesis, and interference with bacterial signaling pathways.
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Caption: Hypothesized antibacterial mechanisms of action for Citromycetin.

Conclusion

This technical guide has synthesized the available information on the physical and chemical
properties of Citromycetin. While foundational data on its identity, structure, and qualitative
solubility are established, there remain significant opportunities for further research.
Specifically, detailed quantitative analysis of its solubility in a broader range of solvents,
comprehensive spectral characterization (*H NMR, 13C NMR with assignments, UV-Vis, and
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IR), and elucidation of its specific biosynthetic pathway and antibacterial mechanism of action
will be crucial for advancing its potential applications in drug development and other scientific
fields. This document serves as a starting point for such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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